BENGHE Foundational & Exploratory

Check Availability & Pricing

1-(2-Furyl)ethanol-d3 material safety data sheet
(MSDS)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-(2-Furyl)ethanol-d3

Cat. No.: B13440619

An In-depth Technical Guide to 1-(2-
Furyl)ethanol-d3

This technical guide provides a comprehensive overview of the material safety data, properties,
and handling guidelines for 1-(2-Furyl)ethanol-d3. The information is intended for researchers,
scientists, and professionals in drug development and other scientific fields who may be
working with this deuterated compound.

Disclaimer

A specific Material Safety Data Sheet (MSDS) for 1-(2-Furyl)ethanol-d3 is not readily
available. The safety information presented in this guide is largely based on the MSDS of its
non-deuterated analog, (z)-1-(2-Furyl)ethanol, and the closely related compound, furfuryl
alcohol. It is imperative to handle this compound with the utmost care and to use this
information as a guideline, implementing all necessary safety precautions for handling a
potentially hazardous chemical.

Chemical and Physical Properties

1-(2-Furyl)ethanol-d3, also known as a-(Methyl-d3)-2-furanmethanol, is a deuterated analog
of 1-(2-Furyl)ethanol.[1][2] The stable isotope labeling makes it a valuable tool in various
research applications, including metabolic studies and as an internal standard in mass
spectrometry-based analyses.
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Table 1: Chemical Identification of 1-(2-Furyl)ethanol-d3

Identifier Value

Analyte Name 1-(2-Furyl)ethanol-d3[1][2]
Synonyms a-(Methyl-d3)-2-furanmethanol[2]
CAS Number 132331-94-3[1][2][3]

Molecular Formula CeHsD302[1]

Molecular Weight 115.15 g/mol [1]

Unlabelled CAS Number 4208-64-4[1][2]

Table 2: Physical and Chemical Properties of (+)-1-(2-Furyl)ethanol (Non-deuterated analog)

Property Value

Appearance Colorless to Pale Yellow Qil[4]
Boiling Point 167-170 °C

Density 1.078 g/mL at 20 °C
Refractive Index n20/D 1.479

Flash Point 110 °C (230 °F) - closed cup
Storage Temperature 2-8°C[4]

Safety and Hazard Information

The hazard information is primarily derived from the non-deuterated form, ()-1-(2-
Furyl)ethanol and furfuryl alcohol. It is crucial to handle 1-(2-Furyl)ethanol-d3 with the same
precautions.

Table 3: Hazard Identification
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Hazard Class Statement

Flammability Combustible liquid[5][6]

Harmful if swallowed or in contact with skin.

Acute Toxicit
Y Fatal if inhaled.[5]

Skin Corrosion/Irritation Causes skin irritation[5][6][ 7]

Eye Damage/Irritation Causes serious eye irritation[5][6][7]
Respiratory Sensitization May cause respiratory irritation[5][6][7]
Carcinogenicity Suspected of causing cancer[5][6][7]

B o May cause damage to organs through
Specific Target Organ Toxicity
prolonged or repeated exposure[5]

Logical Relationship of Safety Data

Data Source
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Safety Data Inference Workflow

Handling and Storage

Proper handling and storage are critical to ensure safety and maintain the integrity of the
compound.

e Handling:
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[e]

Work in a well-ventilated area, preferably under a chemical fume hood.[6]
o Avoid breathing vapors or mists.
o Avoid contact with skin, eyes, and clothing.[5]

o Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,
and a lab coat. For operations with a risk of inhalation, a respirator may be necessary.[5]

o Keep away from heat, sparks, and open flames.[5][6]

o Wash hands thoroughly after handling.

e Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated area.[6]
o Recommended storage temperature is between 2-8°C.[4]
o Keep away from incompatible materials such as strong oxidizing agents.[6]

Experimental Protocols

While specific experimental protocols for 1-(2-Furyl)ethanol-d3 are not detailed in the provided
search results, a general workflow for its use as an internal standard in a quantitative analysis
(e.g., by GC-MS or LC-MS) is outlined below.

General Workflow for Use as an Internal Standard
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Internal Standard Workflow

Methodology:

o Stock Solution Preparation: Accurately weigh a known amount of 1-(2-Furyl)ethanol-d3 and
dissolve it in a suitable solvent to prepare a stock solution of a known concentration.

o Calibration Standards: Prepare a series of calibration standards by spiking known
concentrations of the non-deuterated analyte with a constant, known concentration of the 1-
(2-Furyl)ethanol-d3 internal standard.

¢ Quality Control (QC) Samples: Prepare QC samples at different concentration levels (low,
medium, high) in a similar manner to the calibration standards.

o Sample Preparation: Extract the analyte from the sample matrix (e.g., plasma, urine, tissue)
using an appropriate technique such as liquid-liquid extraction or solid-phase extraction.

¢ Internal Standard Spiking: Add a precise volume of the 1-(2-Furyl)ethanol-d3 internal
standard solution to all samples, calibration standards, and QC samples.
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 Instrumental Analysis: Analyze the prepared samples using a suitable analytical instrument,
such as a gas chromatograph or liquid chromatograph coupled to a mass spectrometer.

o Data Processing: Construct a calibration curve by plotting the ratio of the analyte peak area
to the internal standard peak area against the analyte concentration. Use this curve to
determine the concentration of the analyte in the unknown samples.

Toxicological Information

No specific toxicological data for 1-(2-Furyl)ethanol-d3 was found. The information for the
non-deuterated analog, furfuryl alcohol, indicates potential for toxicity.[8] It is suspected of
causing cancer and may cause damage to organs through prolonged or repeated exposure.[5]

First-Aid Measures

In case of exposure, follow these first-aid measures and seek immediate medical attention.

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration.

o Skin Contact: Immediately wash off with plenty of water for at least 15 minutes. Remove
contaminated clothing and shoes.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[9]

e Specific Hazards: Combustible liquid. In a fire, it may emit toxic fumes of carbon monoxide.
[10] Containers may explode when heated.[6]

o Protective Equipment: Wear self-contained breathing apparatus and full protective gear.[6]
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Disposal Considerations

Dispose of this material and its container in accordance with all applicable federal, state, and
local regulations. Do not allow it to enter drains or waterways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13440619?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13440619?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

